Cas no 51421-24-0 ((2,5-dichlorophenyl)methylhydrazine)

• Product Name: (2,5-dichlorophenyl)methylhydrazine
• CAS No: 51421-24-0
• MF: C₇H₈Cl₂N₂
• MW: 191.057819366455
• MDL: MFCD28246404
• CID: 2625289
• PubChem ID: 20367285
• Update Time: 2025-11-06

(2,5-dichlorophenyl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

• (2,5-dichlorophenyl)methylhydrazine
• (2,5-dichlorobenzyl)hydrazine
• AKOS000151933
• 2,5-dichlorobenzylhydrazine
• 51421-24-0
• CS-0286962
• DTXSID70606210
• EN300-199531
• [(2,5-Dichlorophenyl)methyl]hydrazine
• SCHEMBL8221733
• 1-(2,5-DICHLOROBENZYL)HYDRAZINE
• JAQZKBKDMHKOBT-UHFFFAOYSA-N

• MDL： MFCD28246404
• Inchi： 1S/C7H8Cl2N2/c8-6-1-2-7(9)5(3-6)4-11-10/h1-3,11H,4,10H2
• InChI Key： JAQZKBKDMHKOBT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CNN)Cl

Computed Properties

• Exact Mass: 190.0064537Da
• Monoisotopic Mass: 190.0064537Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (2,5-dichlorophenyl)methylhydrazine

The Compound CAS No. 51421-24-0: (2,5-Dichlorophenyl)methylhydrazine

(2,5-Dichlorophenyl)methylhydrazine, also known by its CAS number 51421-24-0, is a chemical compound that has garnered significant attention in various fields of research and industrial applications. This compound is a derivative of hydrazine, with a specific substitution pattern on the phenyl ring that imparts unique chemical properties. The structure of this compound consists of a methyl group attached to the hydrazine moiety, which is further connected to a dichlorophenyl group at the 2 and 5 positions of the aromatic ring.

The synthesis of (2,5-dichlorophenyl)methylhydrazine involves several steps, typically starting from the corresponding dichlorobenzene derivative. The process often includes nucleophilic substitution reactions or reductions to introduce the hydrazine group. Recent advancements in synthetic methodologies have allowed for more efficient and selective routes to this compound, minimizing by-products and enhancing yield.

One of the key areas where (2,5-dichlorophenyl)methylhydrazine has found application is in the field of organic synthesis as an intermediate for constructing complex molecules. Its ability to act as a versatile building block has been exploited in the development of pharmaceuticals, agrochemicals, and advanced materials. For instance, researchers have utilized this compound in the synthesis of bioactive compounds with potential anticancer and antimicrobial properties.

In recent studies, the reactivity of (2,5-dichlorophenyl)methylhydrazine has been explored under various reaction conditions. It has been demonstrated that this compound can undergo nucleophilic aromatic substitution due to the electron-withdrawing effect of the chlorine atoms on the phenyl ring. This property makes it a valuable reagent in reactions involving electrophilic aromatic substitution or coupling reactions.

The stability and storage conditions of (2,5-dichlorophenyl)methylhydrazine are critical considerations for its practical use. Research indicates that this compound is stable under normal storage conditions but may decompose under extreme temperatures or prolonged exposure to light. Proper handling and storage protocols are essential to maintain its integrity and ensure safe usage in laboratory settings.

From an environmental perspective, understanding the fate and behavior of (2,5-dichlorophenyl)methylhydrazine in different ecosystems is crucial for assessing its potential impact on human health and the environment. Recent studies have focused on its biodegradation pathways and toxicity profiles, providing valuable insights into its environmental footprint.

In conclusion, (2,5-dichlorophenyl)methylhydrazine, with its unique chemical structure and versatile reactivity, continues to be an important compound in both academic research and industrial applications. As new findings emerge from ongoing studies, its role as a key intermediate in organic synthesis is likely to expand further.